Cas no 1806289-97-3 (1-Bromo-1-(4-(bromomethyl)-3-(trifluoromethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(4-(bromomethyl)-3-(trifluoromethyl)phenyl)propan-2-one
• CAS No: 1806289-97-3
• MF: C₁₁H₉Br₂F₃O
• MW: 373.991772413254
• CID: 4978122
• Update Time: 2025-06-14

1-Bromo-1-(4-(bromomethyl)-3-(trifluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(4-(bromomethyl)-3-(trifluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C11H9Br2F3O/c1-6(17)10(13)7-2-3-8(5-12)9(4-7)11(14,15)16/h2-4,10H,5H2,1H3
• InChI Key： HTXGZJURUPMRMY-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(CBr)=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(4-(bromomethyl)-3-(trifluoromethyl)phenyl)propan-2-one

Comprehensive Analysis of 1-Bromo-1-(4-(bromomethyl)-3-(trifluoromethyl)phenyl)propan-2-one (CAS No. 1806289-97-3)

The compound 1-Bromo-1-(4-(bromomethyl)-3-(trifluoromethyl)phenyl)propan-2-one, identified by its CAS No. 1806289-97-3, is a highly specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring both bromine and trifluoromethyl functional groups, makes it a valuable intermediate in the synthesis of complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in developing novel therapeutics and advanced materials.

One of the key features of 1-Bromo-1-(4-(bromomethyl)-3-(trifluoromethyl)phenyl)propan-2-one is its reactivity, which stems from the presence of multiple halogen atoms. The bromine atoms provide excellent leaving groups for nucleophilic substitution reactions, while the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability. These properties are particularly relevant in the context of drug discovery, where researchers are constantly seeking ways to improve the bioavailability and efficacy of candidate molecules.

In recent years, the demand for fluorinated compounds has surged, driven by their widespread use in pharmaceuticals, agrochemicals, and materials science. The trifluoromethyl group in CAS No. 1806289-97-3 aligns with this trend, as it is known to impart desirable characteristics such as increased binding affinity and resistance to enzymatic degradation. This has led to a growing body of research exploring the compound's utility in designing next-generation drugs and functional materials.

Another area of interest is the compound's potential role in cross-coupling reactions, which are fundamental to modern organic synthesis. The bromine substituents in 1-Bromo-1-(4-(bromomethyl)-3-(trifluoromethyl)phenyl)propan-2-one make it an excellent candidate for palladium-catalyzed reactions, such as Suzuki-Miyaura and Heck couplings. These reactions are pivotal in constructing complex molecular architectures, further underscoring the compound's importance in synthetic chemistry.

From an industrial perspective, the scalability of synthesizing CAS No. 1806289-97-3 is a critical consideration. Advances in green chemistry have prompted researchers to explore more sustainable methods for producing halogenated compounds. Efforts are underway to optimize the synthesis of 1-Bromo-1-(4-(bromomethyl)-3-(trifluoromethyl)phenyl)propan-2-one using catalytic processes and environmentally benign reagents, aligning with global sustainability goals.

The compound's stability under various conditions is another topic of investigation. Given the sensitivity of bromine-containing molecules to light and heat, researchers are evaluating strategies to enhance the shelf-life and handling of CAS No. 1806289-97-3. This is particularly relevant for industries that require long-term storage or transportation of the compound.

In the realm of computational chemistry, 1-Bromo-1-(4-(bromomethyl)-3-(trifluoromethyl)phenyl)propan-2-one has been the subject of molecular modeling studies. These simulations aim to predict its reactivity, interaction with biological targets, and potential as a building block for more complex structures. Such insights are invaluable for accelerating the discovery of new applications.

Looking ahead, the versatility of CAS No. 1806289-97-3 positions it as a compound of enduring interest. Whether in the development of fluorinated pharmaceuticals, advanced materials, or innovative synthetic methodologies, its unique properties continue to inspire researchers across multiple disciplines. As the scientific community delves deeper into its potential, 1-Bromo-1-(4-(bromomethyl)-3-(trifluoromethyl)phenyl)propan-2-one is poised to play a pivotal role in shaping the future of chemical innovation.